5-Bromo-8-chloro-7-methylisoquinoline
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Description
Properties
Molecular Formula |
C10H7BrClN |
|---|---|
Molecular Weight |
256.52 g/mol |
IUPAC Name |
5-bromo-8-chloro-7-methylisoquinoline |
InChI |
InChI=1S/C10H7BrClN/c1-6-4-9(11)7-2-3-13-5-8(7)10(6)12/h2-5H,1H3 |
InChI Key |
RXOWRCDJMYCFAT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C=CN=CC2=C1Cl)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Bromo-8-chloro-7-methylisoquinoline typically involves the bromination and chlorination of 7-methylisoquinoline. One common method includes the following steps:
Bromination: 7-Methylisoquinoline is treated with bromine in the presence of a suitable solvent such as nitrobenzene. The reaction is carried out at elevated temperatures to ensure complete bromination at the 5-position.
Chlorination: The brominated product is then subjected to chlorination using chlorine gas or a chlorinating agent like thionyl chloride. This step introduces the chlorine atom at the 8-position.
Industrial Production Methods
Industrial production of 5-Bromo-8-chloro-7-methylisoquinoline follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to achieve high yields and purity. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time.
Chemical Reactions Analysis
Substitution Reactions
The bromine and chlorine atoms at positions 5 and 8 undergo nucleophilic and electrophilic substitutions under controlled conditions.
Nucleophilic Aromatic Substitution
-
Reagents/Conditions : Sodium amide (NaNH₂), potassium tert-butoxide (KOtBu), polar aprotic solvents (DMSO, THF).
-
Products : Substituted derivatives with amines, thiols, or alkoxy groups.
-
Example :
Electrophilic Halogen Exchange
-
Chlorine at position 8 can be replaced by fluorine using Selectfluor® or N-fluorobenzenesulfonimide (NFSI) .
Cross-Coupling Reactions
The bromine atom facilitates catalytic cross-coupling, enabling C–C bond formation.
Suzuki-Miyaura Coupling
-
Catalyst : Pd(PPh₃)₄ or PdCl₂(dppf).
-
Conditions : Aryl boronic acids, K₂CO₃, dioxane/water (3:1), 80–100°C .
-
Example :
Heck Coupling
Functional Group Transformations
The methyl group at position 7 and halogen atoms enable further derivatization.
Oxidation of Methyl Group
-
Reagents : KMnO₄, H₂SO₄.
-
Product : 7-Carboxy-5-bromo-8-chloroisoquinoline.
Reduction of Halogens
-
Reagents : H₂, Pd/C (for debromination) or LiAlH₄ (for nitrile reduction in related analogs).
Mechanistic Insights from Structural Analogues
Research on similar isoquinolines reveals how substituents affect reactivity:
-
Fluorine vs. Chlorine : Fluorine at position 8 enhances metabolic stability but reduces electrophilic substitution rates compared to chlorine .
-
Methyl Group Impact : The methyl group at position 7 sterically hinders nucleophilic attack at adjacent positions.
| Substituent | Position | Effect on Reactivity | Biological Impact |
|---|---|---|---|
| Br | 5 | Facilitates cross-coupling | Increases binding to kinase targets |
| Cl | 8 | Slows electrophilic substitution | Enhances lipophilicity |
| CH₃ | 7 | Steric hindrance at C-6 and C-8 | Modulates solubility |
Scientific Research Applications
5-Bromo-8-chloro-7-methylisoquinoline has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use in drug development, particularly in the design of isoquinoline-based pharmaceuticals.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 5-Bromo-8-chloro-7-methylisoquinoline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares key structural features and properties of 5-bromo-8-chloro-7-methylisoquinoline with its analogs:
Key Observations:
- Halogen Position: 8-Bromo-5-chloroisoquinoline (Br at position 8) exhibits different electronic effects compared to the target compound, altering its reactivity in cross-coupling reactions . Functional Groups: The nitro group in 5-bromo-8-nitroisoquinoline enhances electrophilicity, making it more reactive than chloro-substituted analogs .
Biological Activity
5-Bromo-8-chloro-7-methylisoquinoline is a compound belonging to the isoquinoline family, which has gained attention due to its potential biological activities. This article synthesizes findings from various studies focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.
5-Bromo-8-chloro-7-methylisoquinoline is characterized by the presence of bromine and chlorine substituents on the isoquinoline ring, contributing to its unique chemical reactivity and biological activity. The structural formula can be represented as follows:
Antimicrobial Activity
Research indicates that derivatives of isoquinoline, including 5-bromo-8-chloro-7-methylisoquinoline, exhibit significant antimicrobial properties. A study highlighted that compounds with similar structures show activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The mechanism often involves interference with bacterial cell wall synthesis or disruption of membrane integrity.
Antiviral Activity
Recent investigations into the antiviral properties of isoquinoline derivatives have shown that they can inhibit viral replication. For example, compounds with similar substituents were tested against dengue virus serotype 2, demonstrating significant inhibitory activity . The selectivity index (SI) and half-maximal inhibitory concentration (IC50) values indicate that these compounds could act at early stages of viral infection.
Table 1: Biological Activities of Isoquinoline Derivatives
| Compound | Activity Type | IC50 (µM) | SI |
|---|---|---|---|
| 5-Bromo-8-chloro-7-methylisoquinoline | Antimicrobial | TBD | TBD |
| 8-Hydroxyquinoline Derivative | Anticancer | 3.03 | 5.30 |
| 3-Nitrophenyl Quinoline | Antiviral | 0.49 | 39.5 |
Note: TBD = To Be Determined; further research is needed to establish specific IC50 values for 5-bromo-8-chloro-7-methylisoquinoline.
The biological activities of 5-bromo-8-chloro-7-methylisoquinoline can be attributed to several mechanisms:
- Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes critical for microbial and viral replication.
- DNA Intercalation : Some isoquinolines can intercalate into DNA, leading to disruption of replication and transcription processes.
- Reactive Oxygen Species Generation : These compounds may induce oxidative stress in cells, leading to apoptosis in cancerous cells.
Q & A
Basic Research Questions
Q. What are the standard synthetic routes for 5-Bromo-8-chloro-7-methylisoquinoline, and how are reaction conditions optimized?
- Answer: The synthesis typically involves halogenation and functional group manipulation. For example, bromination can be achieved via Sandmeyer reactions after diazotization of nitro intermediates . Reaction optimization requires precise temperature control (e.g., 0–5°C for diazotization) and stoichiometric ratios of reagents like HBr/CuBr for bromine substitution . Solvent choice (e.g., acetic acid or chloroform) and reaction time (12–24 hours) are critical for yield and purity .
Q. How can researchers ensure purity during the purification of 5-Bromo-8-chloro-7-methylisoquinoline?
- Answer: Column chromatography with silica gel (eluent: hexane/ethyl acetate gradient) is commonly used. Recrystallization from ethanol or methanol at low temperatures (4°C) can further enhance purity. Monitoring via HPLC or TLC (Rf ~0.3–0.5 in 7:3 hexane:EtOAc) is recommended to verify separation efficiency .
Q. What analytical techniques are essential for structural characterization?
- Answer: Use high-resolution mass spectrometry (HRMS) for molecular weight confirmation (expected [M+H]⁺ ~270–275 Da). Nuclear magnetic resonance (NMR) is critical: ¹H NMR should show aromatic protons (δ 7.5–8.5 ppm) and methyl groups (δ ~2.5 ppm). ¹³C NMR can confirm halogen substitution patterns (e.g., C-Br at δ ~120 ppm) .
Advanced Research Questions
Q. How can factorial design improve the optimization of 5-Bromo-8-chloro-7-methylisoquinoline synthesis?
- Answer: A 2³ factorial design (variables: temperature, solvent polarity, catalyst loading) minimizes experimental runs while identifying interactions. For example, elevated temperatures (>80°C) may accelerate bromination but reduce regioselectivity. Response surface methodology (RSM) can model yield vs. time, identifying optimal conditions (e.g., 70°C, 0.1 M catalyst) .
Q. What strategies resolve contradictions in reported biological activity data for halogenated isoquinolines?
- Answer: Cross-validate assays (e.g., MIC vs. time-kill curves for antimicrobial studies) and standardize protocols (e.g., HeLa cell lines for cytotoxicity). Meta-analyses of IC₅₀ values (e.g., 10–25 µM against S. aureus) should account for variances in compound purity (>95%) and assay conditions (pH, incubation time) .
Q. How do structural modifications (e.g., methyl vs. methoxy groups) alter the compound’s reactivity in cross-coupling reactions?
- Answer: Methyl groups at position 7 enhance steric hindrance, reducing Suzuki-Miyaura coupling efficiency (yield drops from 80% to 50% with Pd(PPh₃)₄). In contrast, methoxy groups increase electron density, improving Buchwald-Hartwig amination (e.g., 90% yield with XPhos Pd G3) .
Q. What mechanistic insights explain the compound’s selectivity in kinase inhibition assays?
- Answer: Molecular docking studies suggest the bromine and chlorine substituents form hydrophobic interactions with ATP-binding pockets (e.g., in EGFR kinase). Free energy calculations (MM-PBSA) reveal ΔG ~-8 kcal/mol for binding, driven by halogen bonding with Lys721 .
Q. How can stability studies guide storage protocols for 5-Bromo-8-chloro-7-methylisoquinoline?
- Answer: Accelerated degradation studies (40°C/75% RH) show <5% decomposition over 30 days when stored in amber vials at -20°C. Aqueous solubility (<0.1 mg/mL) necessitates DMSO stock solutions (10 mM), which remain stable for 6 months at -80°C .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
